Cas no 124005-68-1 (1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-)
124005-68-1 structure
Product Name:1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-
CAS No:124005-68-1
MF:C9H4F4N2
MW:216.135075569153
CID:103914
PubChem ID:688180
Update Time:2025-04-18
1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-
- 1-(2,3,5,6-Tetrafluorophenyl)imidazole
- (2,3,5,6-tetrafluorophenyl)imidazole
- 1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)
- 1-(2,3,5,6-Tetrafluorophenyl)iMidazole,99%
- 124005-68-1
- 1-(2,3,5,6-tetrafluorophenyl)-1H-imidazole
- AKOS024370880
- SCHEMBL1185292
- DTXSID00350815
- FT-0643020
-
- Inchi: 1S/C9H4F4N2/c10-5-3-6(11)8(13)9(7(5)12)15-2-1-14-4-15/h1-4H
- InChI Key: LMGDDTFQPQTOIU-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C=1N1C=NC=C1)F)F)F
Computed Properties
- Exact Mass: 216.03100
- Monoisotopic Mass: 216.03106078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.46
- Melting Point: 92-94 °C(lit.)
- Boiling Point: 275.7°C at 760 mmHg
- Flash Point: 120.5°C
- Refractive Index: 1.527
- PSA: 17.82000
- LogP: 2.42870
- Solubility: Not determined
1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Security Information
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
124005-68-1 (1H-Imidazole,1-(2,3,5,6-tetrafluorophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk